Cas no 341966-17-4 (N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide)

• Product Name: N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide
• CAS No: 341966-17-4
• CID: 4649104
• Update Time: 2025-07-17

N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(8-[(E)-(DIMETHYLAMINO)METHYLIDENE]-2,5-DIOXO-5,6,7,8-TETRAHYDRO-2H-CHROMEN-3-YL)BENZENECARBOXAMIDE
• N-{8-[(E)-(Dimethylamino)methylidene]-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarb
• Benzamide, N-[8-[(dimethylamino)methylene]-5,6,7,8-tetrahydro-2,5-dioxo-2H-1-benzopyran-3-yl]-
• N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide

Introduction to N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide (CAS No. 341966-17-4)

N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 341966-17-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide is characterized by the presence of several key functional groups. The benzenecarboxamide moiety contributes to its solubility and reactivity, while the chromen core provides a scaffold for further derivatization and biological evaluation. The (E)-(Dimethylamino)methylidene group introduces a nitrogen-rich environment, which is often associated with enhanced binding affinity to biological targets.

Recent advancements in chemical biology have highlighted the importance of such multifunctional compounds in drug discovery. The structural features of N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide make it a versatile candidate for investigating various pharmacological pathways. For instance, the chromen ring system is known to exhibit antioxidant and anti-inflammatory properties, which are crucial in the treatment of chronic diseases.

In vitro studies have demonstrated that this compound interacts with multiple biological targets, including enzymes and receptors involved in signal transduction pathways. The benzenecarboxamide group has been shown to modulate the activity of proteases and kinases, which are key players in cellular processes such as proliferation and apoptosis. Additionally, the (E)-(Dimethylamino)methylidene moiety has been implicated in enhancing the binding affinity of small molecules to their receptors.

The synthesis of N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide involves a series of carefully orchestrated chemical reactions. The process typically begins with the condensation of appropriately substituted aromatic aldehydes with malonic acid derivatives under basic conditions. Subsequent cyclization and functional group transformations yield the desired chromen core. The introduction of the benzenecarboxamide group is achieved through amidation reactions using appropriate carboxylic acid derivatives.

The pharmaceutical industry has shown considerable interest in this compound due to its potential therapeutic applications. Researchers are exploring its efficacy in treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders. Preliminary findings suggest that N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide exhibits inhibitory effects on certain enzymes that are overexpressed in tumor cells. This has opened up new avenues for developing targeted therapies.

The compound's ability to cross cell membranes efficiently makes it an attractive candidate for drug delivery systems. Researchers are investigating its potential use in nanomedicine formulations designed to enhance bioavailability and targeted delivery to specific tissues. The chromen core can be modified to improve solubility and stability while maintaining biological activity.

Regulatory considerations play a crucial role in the development and commercialization of new pharmaceuticals. N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide must undergo rigorous testing to ensure safety and efficacy before it can be approved for clinical use. This includes toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the body processes the compound.

The future prospects for N-{8-(E)-(Dimethylamino)methylidene-2,5-dioxo-5,6,7,8-tetrahydro-2H-chromen-3-yl}benzenecarboxamide are promising given its unique structural features and biological activities. Continued research efforts are expected to yield more insights into its mechanisms of action and potential therapeutic applications. Collaborations between academia and industry will be essential in translating laboratory discoveries into viable clinical candidates.